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Compound of Interest

Compound Name: cis-Vitamin K1

Cat. No.: B132989

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for handling cis-Vitamin K1 (also known as phylloquinone), with a focus on
procedural guidance for operations and disposal.

Hazard Assessment

cis-Vitamin K1 is a viscous oil that is sensitive to air, moisture, and light. While some safety
data sheets (SDS) classify it as a non-hazardous substance under OSHA 29 CFR 1910.1200,
others consider it hazardous, with the potential to cause skin sensitization or irritation.[1][2][3]
Given the conflicting information, it is prudent to handle cis-Vitamin K1 with care, adhering to
good laboratory practices and utilizing appropriate personal protective equipment (PPE).

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for Vitamin K1. It is important
to note that occupational exposure limits have not been established by major regulatory bodies.

Route of .
. . Species Test Value Reference
Administration
Oral Mouse LD50 25,000 mg/kg
Intravenous Mouse LD50 >6,750 mg/kg
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LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is critical to minimize exposure. The following protocol outlines the
required equipment for handling cis-Vitamin K1 in a laboratory setting.

Step 1: Eye and Face Protection

o Action: Wear protective safety glasses with side shields or chemical safety goggles that
conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

» Rationale: To protect eyes from potential splashes or aerosols.

Step 2: Hand Protection

o Action: Weatr nitrile rubber gloves.
o Rationale: To prevent direct skin contact.

e Procedure: Gloves must be inspected for integrity before use. Use proper glove removal
technique (without touching the glove's outer surface) to avoid skin contact. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices. Always wash hands thoroughly after handling the substance and removing gloves.

Step 3: Skin and Body Protection

e Action: Wear a standard laboratory coat. For tasks with a higher risk of splashing, consider
additional protective clothing.

o Rationale: To protect skin and personal clothing from contamination.

Step 4: Respiratory Protection

e Action: Under normal laboratory conditions with adequate ventilation, respiratory protection
is not typically required.
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« Rationale: cis-Vitamin K1 is a viscous liquid with low volatility. However, if there is a risk of
generating aerosols or mists, or if working in a poorly ventilated area, a NIOSH-approved
respirator should be used.

The following diagram illustrates the decision-making process for selecting the appropriate
PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for cis-
Vitamin K1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132989#personal-protective-equipment-for-handling-
cis-vitamin-k1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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